Cas no 1359127-72-2 (N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine)

N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine is a structurally complex quinoline derivative featuring a chloro-dimethoxyphenyl substituent and a morpholine carbonyl group. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of kinase inhibitors or antimicrobial agents due to its heterocyclic framework and functional group diversity. The presence of fluorine and chlorine atoms enhances its binding affinity and metabolic stability, while the morpholine moiety improves solubility. Its well-defined synthetic route allows for consistent purity and scalability, making it suitable for preclinical studies. The compound’s structural features suggest utility in targeted drug discovery applications.

N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine structure

1359127-72-2 structure

Product name:N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine

CAS No:1359127-72-2

MF:C₂₂H₂₁ClFN₃O₄

MW:445.871248006821

CID:5399083

N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- [4-(5-chloro-2,4-dimethoxyanilino)-6-fluoroquinolin-3-yl]-morpholin-4-ylmethanone
- N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine
- Inchi： 1S/C22H21ClFN3O4/c1-29-19-11-20(30-2)18(10-16(19)23)26-21-14-9-13(24)3-4-17(14)25-12-15(21)22(28)27-5-7-31-8-6-27/h3-4,9-12H,5-8H2,1-2H3,(H,25,26)
- InChI Key： HLCNLGLSZFCNOQ-UHFFFAOYSA-N
- SMILES： C(C1=C(NC2=CC(Cl)=C(OC)C=C2OC)C2C(N=C1)=CC=C(F)C=2)(N1CCOCC1)=O

N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-8225-2μmol	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-8225-20μmol	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-8225-25mg	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	25mg	$109.0	2023-09-10
Life Chemicals	F3411-8225-5μmol	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-8225-1mg	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	1mg	$54.0	2023-09-10
Life Chemicals	F3411-8225-20mg	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	20mg	$99.0	2023-09-10
Life Chemicals	F3411-8225-10μmol	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-8225-5mg	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	5mg	$69.0	2023-09-10
Life Chemicals	F3411-8225-3mg	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	3mg	$63.0	2023-09-10
Life Chemicals	F3411-8225-30mg	N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine	1359127-72-2	30mg	$119.0	2023-09-10

N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine Related Literature

1. Waternanotubes clathrating solvent molecules stabilized by molecular 1-D nanoporous crystals†

Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
2. Trilayer process forT-gate and Γ-gate lithography using ternary developer and proximity effect correction superposition

LeonidasE.Ocola,JamesBucchignano,SimonDawes,AndreiFustochenko
3. Wear comparison of critical dimension-atomic force microscopy tips.

NdubuisiGOrji,RonaldGDixson,ErnestoLopez,BerndIrmer
4. Tribomechanical modification of Bi promoted vanadyl phosphate systems 1: An improved catalyst and insight into structure–function relationship

Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
5. Synthesis of a cobalt complex of a pyrano[2,3-b]quinoxaline-3,4-dithiolate related to molybdopterin

Chem. Commun., 1998, 417-418

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine

Comprehensive Overview of N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359127-72-2)

The compound N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359127-72-2) is a quinoline derivative with significant potential in pharmaceutical research and drug development. Its unique structure, combining a chloro-dimethoxyphenyl moiety with a fluoroquinoline core and a morpholine carbonyl group, makes it a subject of interest for scientists exploring kinase inhibitors and anticancer agents. This article delves into its properties, applications, and relevance in modern research, addressing common queries such as "What is the mechanism of action of quinoline derivatives?" and "How are morpholine-containing compounds used in medicine?"

The molecular formula of N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine reflects its complex yet strategically designed architecture. The presence of fluorine and chlorine atoms enhances its bioavailability and binding affinity, while the morpholine ring contributes to its solubility and metabolic stability. Researchers often investigate such compounds for their potential to modulate protein-protein interactions or inhibit enzymatic activity, aligning with trending topics like "targeted therapy for cancer" and "small molecule drug discovery."

In recent years, the demand for heterocyclic compounds like N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine has surged due to their versatility in medicinal chemistry. Studies highlight its role in signal transduction inhibition, particularly in pathways associated with cell proliferation and apoptosis. This aligns with frequent searches such as "new quinoline-based drugs 2023" and "morpholine in drug design," underscoring its relevance in both academic and industrial settings.

The synthesis of CAS No. 1359127-72-2 typically involves multi-step organic reactions, including amidation and cross-coupling techniques. Its physicochemical properties, such as logP and hydrogen bond acceptors, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling—a hot topic in preclinical research. Questions like "How to improve the pharmacokinetics of quinoline derivatives?" often arise in forums, emphasizing the need for detailed analyses of such compounds.

Beyond its pharmacological potential, N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine is also explored in material science for its fluorescence properties. This dual applicability resonates with searches like "quinolines in optoelectronics" and "bioimaging probes," showcasing its interdisciplinary value. As AI-driven drug discovery gains traction, compounds like this are increasingly screened via in silico models to predict their bioactivity and toxicity.

In conclusion, N-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-3-(morpholine-4-carbonyl)quinolin-4-amine represents a promising candidate for therapeutic development and scientific innovation. Its structural features and functional groups cater to evolving research trends, from precision medicine to green chemistry. By addressing popular queries and integrating SEO-optimized keywords, this article aims to bridge the gap between complex chemical data and accessible, actionable insights for researchers worldwide.